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Compound of Interest

(2-AMINOETHYL)(2-
Compound Name:

METHOXYETHYL)AMINE
CAS No.: 19815-35-1
Cat. No.: B3249836

Get Quote

Executive Summary & Chemical Identity[1][2]

Target Compound: (2-Aminoethyl)(2-methoxyethyl)amine CAS Number: 19815-35-1
Synonyms:

-(2-Methoxyethyl)ethane-1,2-diamine;
-(2-Methoxyethyl)ethylenediamine. Molecular Formula:
Molecular Weight: 118.18 g/mol [1][2]

(2-Aminoethyl)(2-methoxyethyl)amine is a unsymmetrical diamine featuring a primary amine,
a secondary amine, and a terminal ether group.[1] Structurally, it resembles diethylenetriamine
(DETA) where one terminal amine is replaced by a methoxy group.[1] This substitution alters its
coordination chemistry—rendering it a "hemilabile” ligand—and significantly enhances its
lipophilicity and metabolic stability compared to polyamines, making it a critical building block in
modern drug discovery for improving the physicochemical properties of small molecule
inhibitors.
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Historical Discovery and Synthetic Evolution

The synthesis of

-substituted ethylenediamines traces back to the foundational work of Hofmann and Gabriel in
the late 19th century, but the specific isolation of alkoxy-substituted derivatives like (2-
aminoethyl)(2-methoxyethyl)amine emerged later, driven by the needs of coordination
chemistry and industrial surfactant development.

The Era of Non-Selective Alkylation (Early 20th Century)

Early attempts to synthesize

-alkylated diamines relied on the direct alkylation of ethylenediamine with alkyl halides.

e Method: Reaction of ethylenediamine with 2-methoxyethyl chloride.

» Limitation: Statistical distribution of products. Without strict control, the reaction produced a
mixture of mono-, di-, tri-, and tetra-alkylated products, making isolation of the desired mono-
substituted species difficult and low-yielding (<30%).

The Chelation Era (1960s-1980s)

Interest in "hemilabile" ligands—molecules capable of reversibly dissociating from a metal
center—drove the refinement of synthesis. Researchers required ligands that combined strong

-donors (amines) with weak donors (ethers).[1]

¢ Innovation: The use of large molar excesses of ethylenediamine (5:1 to 10:1 ratio) relative to
the alkylating agent became the standard "self-validating” protocol. This kinetic control
ensures that the statistical probability favors mono-alkylation over poly-alkylation.

Modern Precision Synthesis (1990s-Present)

In the context of pharmaceutical development, purity is paramount.[1] Two dominant routes
evolved:

o Optimized Mono-Alkylation: High-dilution techniques with efficient recycling of unreacted
ethylenediamine.
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» Aziridine Ring Opening: The reaction of 2-methoxyethylamine with aziridine (ethyleneimine).
This "click-like" reaction is 100% atom-economical and produces no salt byproducts, though
it requires handling toxic aziridine.

Technical Synthesis Protocols
Protocol A: Optimized Mono-Alkylation (The
"Workhorse" Method)

Best for: Standard laboratory synthesis without restricted reagents.

Reaction Logic: This method utilizes a large excess of ethylenediamine to act as both the
reactant and the solvent/base.[3] The statistical probability of the alkyl halide encountering a
free ethylenediamine molecule is significantly higher than encountering the already-substituted
product, thereby minimizing over-alkylation.

Reagents:

o Ethylenediamine (EDA): 60.1 g (1.0 mol) [Excess]

e 1-Chloro-2-methoxyethane: 18.9 g (0.2 mol) [Limiting Reagent]
e Sodium Hydroxide (NaOH): 8.0 g (0.2 mol)[1]

» Solvent: None (Neat reaction) or Ethanol (optional)
Step-by-Step Methodology:

e Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, a pressure-
equalizing addition funnel, and a magnetic stir bar. Flush with nitrogen.[1][4]

e Charging: Add Ethylenediamine (1.0 mol) to the flask and heat to 80°C.

e Addition: Load 1-Chloro-2-methoxyethane (0.2 mol) into the addition funnel. Add dropwise
over 2 hours while maintaining vigorous stirring. Critical: Slow addition prevents local high
concentrations of alkyl halide, reducing poly-alkylation.[1]
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o Reflux: After addition, reflux the mixture at 100-110°C for 4 hours to drive the reaction to
completion.

o Neutralization: Cool to room temperature. Add NaOH (pellets or 50% ag. solution) to
neutralize the hydrochloride salt formed. Stir for 30 minutes.

o Salt Removal: Filter off the precipitated NaCl. If aqueous NaOH was used, remove water via
rotary evaporation or azeotropic distillation with benzene/toluene.[1]

« Purification (Distillation):

o First Fraction: Distill at atmospheric pressure to recover excess Ethylenediamine (bp
116°C). Note: This can be recycled.[3]

o Second Fraction: Switch to vacuum distillation (approx. 10—20 mmHg). Collect the product
fraction boiling at 85-95°C (at 15 mmHg).

e Yield: Expect 60—75% yield of a colorless liquid.

Protocol B: Aziridine Ring Opening (The "Precision™
Method)

Best for: High purity requirements and "green" chemistry metrics (high atom economy).[1]

Reaction Logic: Nucleophilic attack of the primary amine (2-methoxyethylamine) on the
strained aziridine ring. The ring strain provides the thermodynamic driving force, requiring mild
conditions.[1]

Reagents:

o 2-Methoxyethylamine: 75.1 g (1.0 mol)

o Aziridine (Ethyleneimine): 43.1 g (1.0 mol)[1]
o Catalyst:

(trace, e.g., 0.1 mol% p-TsOH or dilute HCI)[1]
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Step-by-Step Methodology:

Safety Warning: Aziridine is highly toxic and alkylating. Work in a certified fume hood with
appropriate PPE.

e Setup: 250 mL flask with reflux condenser and dropping funnel.
o Charging: Add 2-Methoxyethylamine and acid catalyst to the flask. Heat to 50°C.

o Addition: Add Aziridine dropwise over 1 hour. The reaction is exothermic; monitor
temperature and cool if it exceeds 70°C.

o Digestion: Stir at 60°C for 2 hours.

o Workup: No salt filtration is needed.

« Purification: Distill directly under reduced pressure to isolate the pure diamine.
 Yield: >90% quantitative conversion.

Visualization of Synthetic Logic

The following diagram illustrates the two primary pathways and the critical purification logic
required to isolate the target CAS 19815-35-1 from potential byproducts.
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Caption: Comparative synthetic workflows for CAS 19815-35-1 via Alkylation (Method A) vs.
Aziridine Opening (Method B).

Applications in Drug Development[6][7]

(2-Aminoethyl)(2-methoxyethyl)amine is not merely a solvent; it is a strategic "fragment” in
medicinal chemistry.

Solubilizing Linker

In kinase inhibitors and GPCR antagonists, the introduction of a basic amine is often required
to form salt bridges with aspartate/glutamate residues in the binding pocket. However, simple
alkyl chains can lead to poor solubility.[1]
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e Advantage: The ether oxygen in the methoxyethyl tail acts as a hydrogen bond acceptor,
increasing aqueous solubility without acting as a hydrogen bond donor (which could penalize
membrane permeability).[1]

e Mechanism: The "pegylated” nature of the methoxyethyl group disrupts crystal lattice energy
and interacts favorably with water, improving the "drug-likeness" (LogD) of the final molecule.

Hemilabile Ligand in Metallo-Drugs

In the design of platinum(ll) or ruthenium(ll) anticancer agents, this diamine serves as a
chelator.[1]

o Hemilability: The ether oxygen can weakly coordinate to the metal center. Under
physiological conditions, this weak bond can break, opening a coordination site for DNA
binding (the mechanism of action for cisplatin-like drugs) while the diamine backbone keeps
the complex stable in the bloodstream.
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» Synthetic Methodology (Alkylation):Method for synthesizing N-ethylethylenediamine
(Analogous Protocol).

o Synthetic Methodology (Aziridine):Process for the preparation of 2-chloroethylamine
hydrochloride (Precursor discussion). Google Patents, DE3900865C1.[1]

e Coordination Chemistry:Synthesis and study of N, N" -(ethane-1,2-diyl)bis(1-phenyl
methanimine). ResearchGate. (Context on diamine ligands). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3249836?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3249836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

